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Compound of Interest

Compound Name: 2-(Methylamino)pyridine

Cat. No.: B147262

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-(Methylamino)pyridine, a versatile heterocyclic amine with significant
applications in pharmaceutical and chemical synthesis. This document is intended to be a
valuable resource for researchers, scientists, and professionals in drug development, offering a
concise compilation of key data, detailed experimental protocols for property determination,
and a logical workflow for compound characterization. The information presented herein is
crucial for understanding the behavior of 2-(Methylamino)pyridine in various chemical and
biological systems, thereby facilitating its effective use in research and development.

Core Physicochemical Properties

The fundamental physicochemical properties of 2-(Methylamino)pyridine are summarized in
the table below. These parameters are essential for predicting its solubility, permeability, and
potential interactions in a biological environment, which are critical considerations in drug
design and development.
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Property Value Reference(s)
Molecular Formula CeHsNz2 [1112]
Molecular Weight 108.14 g/mol [1][2]

Melting Point 15 °C (lit.) [21[31[4]
Boiling Point 200-201 °C (lit.) [2][3]

Density 1.052 g/mL at 25 °C (lit.) [2][3114]
Refractive Index n20/D 1.578 (lit.) [21[31[4]

pKa 6.73+0.10 (Predicted) [2]

Flash Point 88 °C (closed cup) [3]

Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of
the key physicochemical properties of organic compounds like 2-(Methylamino)pyridine.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional)

Procedure:
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« If the sample is not already a fine powder, gently crush it using a mortar and pestle.
¢ Introduce a small amount of the powdered sample into the open end of a capillary tube.

o Tap the sealed end of the capillary tube on a hard surface to pack the sample into the
bottom, aiming for a sample height of 2-3 mm.[5]

e Place the capillary tube into the heating block of the melting point apparatus.

o Heat the sample rapidly to a temperature approximately 10-15 °C below the expected
melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[5]

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample becomes a clear liquid (the end of the
melting range).[5]

o The melting point is reported as this range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath or Thiele tube)

Rubber band or wire to attach the test tube to the thermometer

Procedure:
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e Place a small amount (a few milliliters) of the liquid sample into the small test tube.
 Invert a capillary tube (sealed end up) and place it into the test tube with the liquid.

o Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

e Immerse the assembly into a heating bath, making sure the liquid in the bath is above the
level of the sample in the test tube.

o Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the
open end of the capillary tube.

o Continue heating until a rapid and continuous stream of bubbles is observed.
e Remove the heat source and allow the apparatus to cool slowly.

» The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to be drawn into the capillary tube.[6]

Density Determination

Density is the mass of a substance per unit volume.

Apparatus:

e Pycnometer or a graduated cylinder and an analytical balance

e Thermometer

Procedure (using a graduated cylinder):

e Measure the mass of a clean, dry graduated cylinder on an analytical balance.

e Add a known volume of the liquid sample to the graduated cylinder. Record the volume
accurately, reading from the bottom of the meniscus.

e Measure the mass of the graduated cylinder containing the liquid.
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e The mass of the liquid is the difference between the mass of the cylinder with the liquid and
the mass of the empty cylinder.

» Calculate the density by dividing the mass of the liquid by its volume (Density =
Mass/Volume).[4][7]

Refractive Index Determination

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Solvent for cleaning (e.g., ethanol or isopropanol)

Lens paper

Procedure:

Ensure the prism of the Abbe refractometer is clean and dry.
o Calibrate the instrument using a standard of known refractive index, typically distilled water.

e Using a clean dropper, apply a few drops of the liquid sample onto the surface of the
measuring prism.

e Close the prism assembly gently.

o Allow a few minutes for the sample to reach thermal equilibrium with the instrument, which is
typically maintained at 20 °C by a circulating water bath.

e Look through the eyepiece and adjust the handwheel to bring the borderline between the
light and dark fields into view.
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Sharpen the borderline by adjusting the compensator dial.

Align the borderline precisely with the center of the crosshairs.

Depress the switch to illuminate the scale and read the refractive index value.[8]

After the measurement, clean the prism surfaces thoroughly with a suitable solvent and lens
paper.[8]

pKa Determination by Potentiometric Titration

The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a solution.

It is a measure of the strength of an acid in solution.

Apparatus:

pH meter with a combination pH electrode

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong acid (e.g., HCI) or a strong base (e.g., NaOH)

Procedure:

Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

Accurately weigh a known amount of the compound and dissolve it in a known volume of
deionized water (or a suitable co-solvent if the compound has low water solubility).

Place the beaker on a magnetic stirrer and immerse the pH electrode and the tip of the
burette into the solution.

Record the initial pH of the solution.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


http://www.chem.ucla.edu/dept/Faculty/merchant/pdf/Abbe%20Refractometer%20--%20Step%20by%20Step%20Instructions.pdf
http://www.chem.ucla.edu/dept/Faculty/merchant/pdf/Abbe%20Refractometer%20--%20Step%20by%20Step%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Begin the titration by adding small, precise increments of the titrant (strong acid or base)
from the burette.

o After each addition, allow the pH to stabilize and record the pH value and the volume of
titrant added.

» Continue the titration well past the equivalence point.
» Plot a titration curve of pH versus the volume of titrant added.

e The pKa is the pH at the half-equivalence point, which is the point where half of the
compound has been neutralized. This corresponds to the midpoint of the steepest part of the
titration curve.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a general workflow for the physicochemical characterization of
a chemical compound such as 2-(Methylamino)pyridine. This systematic approach ensures
that comprehensive data is collected to thoroughly understand the compound's properties.
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Caption: General workflow for the physicochemical characterization of a chemical compound.

Conclusion

The physicochemical properties of 2-(Methylamino)pyridine presented in this guide provide a
solid foundation for its application in scientific research and development. The detailed
experimental protocols offer practical guidance for the accurate determination of these
essential parameters. By following a structured characterization workflow, researchers can
ensure a thorough understanding of this compound, enabling its effective and safe use in the
synthesis of novel molecules and the development of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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